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Compound of Interest

1-(3-Methoxypropyl)piperidin-4-
Compound Name:
one

Cat. No.: B175049

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Methoxypropyl)piperidin-4-one is a key chemical intermediate, primarily recognized for
its role in the synthesis of active pharmaceutical ingredients (APIs). Its piperidin-4-one core
structure is a versatile scaffold in medicinal chemistry, appearing in a variety of biologically
active compounds. This technical guide provides a comprehensive overview of the known
properties, synthesis, and applications of 1-(3-Methoxypropyl)piperidin-4-one, with a focus
on its relevance to drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(3-Methoxypropyl)piperidin-4-one is
presented in the table below. These properties are crucial for its handling, storage, and
application in chemical synthesis.
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Property Value Reference(s)
CAS Number 16771-85-0
Molecular Formula CoH17NO2 [1]
Molecular Weight 171.24 g/mol [1]
1-(3-methoxypropyl)piperidin-
IUPAC Name ( YPropyDpip [1]
4-one
Colorless to pale yellow
Appearance o [2]
oil/liquid
Boiling Point 249 °C [2]
Density 0.946 g/cm? [2]
Flash Point 105 °C [2]

- Soluble in Chloroform
Solubility ) ) [2]
(Slightly), Methanol (Slightly)

Keep in dark place, Inert
Storage Temperature atmosphere, Room [2]

temperature

Spectroscopic Data

While specific spectral data such as *H NMR, 13C NMR, IR, and mass spectra are not publicly
available in detail, they are referenced by commercial suppliers as being consistent with the
structure of 1-(3-Methoxypropyl)piperidin-4-one. Researchers requiring this data for
analytical purposes should obtain it directly from the supplier or through in-house analysis.

Synthesis

1-(3-Methoxypropyl)piperidin-4-one is a crucial starting material for the synthesis of more
complex molecules. A common application is in the preparation of 1-(3-
Methoxypropyl)piperidin-4-amine, a key intermediate for the pharmaceutical agent
Prucalopride.[2][3]
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General Synthesis Workflow

The synthesis of 1-(3-Methoxypropyl)piperidin-4-one typically involves the N-alkylation of a
piperidin-4-one precursor. A generalized workflow is depicted below.

Synthesis of 1-(3-Methoxypropyl)piperidin-4-one

Piperidin-4-one @xy—bromo@

1-(3-Methoxypropyl)piperidin-4-one

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(3-Methoxypropyl)piperidin-4-one.

Experimental Protocol for a Related Transformation:
Synthesis of 1-(3-Methoxypropyl)piperidin-4-amine

While a detailed protocol for the synthesis of the title compound is not readily available, the
following is a representative procedure for its conversion to 1-(3-Methoxypropyl)piperidin-4-
amine, illustrating its utility.

A two-step synthesis has been described which begins with 1-(3-methoxypropyl)-4-piperidone.
[3] The first step involves an oxime formation using hydroxylamine hydrochloride and acetic
acid under reflux. The resulting oxime is then reduced to the target amine via catalytic
hydrogenation (Hz with a palladium or nickel catalyst).[3]

Another method involves the Hofmann degradation of 4-formamide-1-(3-methoxypropyl)-
piperidine using dibromohydantoin and potassium hydroxide.[3]
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Biological Activity and Applications in Drug
Development

The primary significance of 1-(3-Methoxypropyl)piperidin-4-one in drug development lies in
its role as a precursor to Prucalopride.[4] Prucalopride is a selective, high-affinity 5-HTa4
receptor agonist that is used for the treatment of chronic constipation.[3] The 3-methoxypropyl
group in Prucalopride is thought to enhance its pharmacokinetic properties, such as metabolic
stability and receptor binding affinity.[3]

While there is no direct evidence of significant biological activity for 1-(3-
Methoxypropyl)piperidin-4-one itself, the piperidin-4-one scaffold is known to be a versatile
pharmacophore.[5] Derivatives of piperidin-4-one have been reported to possess a wide range
of pharmacological activities, including anticancer and antiviral properties.[5][6]

Signaling Pathway of Downstream Product
(Prucalopride)

The mechanism of action of Prucalopride, synthesized from 1-(3-Methoxypropyl)piperidin-4-
one, involves the activation of 5-HTa4 receptors in the gastrointestinal tract. This activation
stimulates the release of acetylcholine, which in turn promotes intestinal muscle contraction
and enhances gastric motility.[3]
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Prucalopride Mechanism of Action
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Caption: Simplified signaling pathway of Prucalopride.

Safety and Handling

Detailed toxicological data for 1-(3-Methoxypropyl)piperidin-4-one is not readily available.
However, safety data for the closely related compound, 1-(3-Methoxypropyl)piperidin-4-amine,
indicates that it is harmful if swallowed or in contact with skin, and can cause severe skin burns
and eye damage.[7] Standard laboratory safety precautions should be taken when handling 1-
(3-Methoxypropyl)piperidin-4-one, including the use of personal protective equipment (PPE)
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such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated
area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

1-(3-Methoxypropyl)piperidin-4-one is a valuable intermediate in pharmaceutical synthesis,
most notably in the production of Prucalopride. Its physicochemical properties are well-defined,
making it suitable for a range of chemical transformations. While direct biological activity data
for this compound is scarce, its core piperidin-4-one structure holds potential for the
development of novel therapeutics. Further research into the direct biological effects and the
development of detailed, publicly available analytical data for this compound would be
beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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